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Compound of Interest

Compound Name: 4-bromo-1,3-dimethyl-1H-pyrazole

Cat. No.: B1282026

An In-depth Technical Guide to the Safety and Handling of 4-bromo-1,3-dimethyl-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-bromo-1,3-
dimethyl-1H-pyrazole. The following sections detail the potential hazards, proper handling
procedures, emergency response, and physical and chemical properties of this compound.

Chemical Identification

Identifier Value

IUPAC Name 4-bromo-1,3-dimethylpyrazole[1]

Synonyms 4-bromo-1,3-dimethyl-1H-pyrazole[1]

CAS Number 5775-82-6[1]

Molecular Formula CsH7BrNz[1]

Molecular Weight 175.03 g/mol [1]

Structure (Image of the chemical structure of 4-bromo-1,3-
dimethyl-1H-pyrazole)

InChl Key UESOBPUTZLYSGI-UHFFFAOYSA-N
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Hazard Identification

Signal Word: Danger

GHS Hazard Classifications:

Classification Category

Source

Skin Corrosion/Irritation 2

[1]

Serious Eye Damage/Eye

Irritation

[1]

Specific target organ toxicity —
single exposure (Respiratory 3

system)

[1]

Hazard Statements (H-Codes):

e H315: Causes skin irritation.[1]

e H318: Causes serious eye damage.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements (P-Codes): A selection of key precautionary statements includes:

e P264: Wash skin thoroughly after handling.[1][2]

e P271: Use only outdoors or in a well-ventilated area.[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P310: Immediately call a POISON CENTER or doctor/physician.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]
First-Aid Measures

Immediate medical attention is required in case of exposure.

o Eye Contact: Immediately flush open eyes with plenty of running water for at least 15
minutes, also under the eyelids.[2][3] Immediately seek medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[2][3] If skin irritation persists, call a
physician.

« Inhalation: Move the person to fresh air.[2][3] If breathing is difficult or stops, give artificial
respiration.[2][3] Obtain medical aid.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Do not induce
vomiting.[4] Call a physician or poison control center immediately.
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Exposure Event

Chemical Exposure Occurs

(Skin, Eyes, Inhalation)

Immgdiate Actions

Remove from Exposure Source

Inhalation Skin/Eye Contact

Flush Affected Area

MEYED AT (Eyes/Skin for 15+ min)

Assessment & Decision

Breathing Difficulty?

Provide Artificial Respiration
if not breathing

: . Seek Immediate
Provide SDS to Medical Personnel Medical Attention
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Preparation

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling

Work in a Ventilated Fume Hood

l

Avoid Contact and Inhalation
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Ensure Containers are Labeled

Spill Occurs

Follow Spill Protocol

~

Emergency

Exposure Occurs

Post-Handling

Dispose of Waste Properly

Follow First-Aid

Clean Work Area

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Response

Alert Personnel in the Area

Evacuate if Necessary

Containment & Cleanup

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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